LBGK method coupled to time splitting technique for solving reaction-diffusion processes in complex systems†
Physical Chemistry Chemical Physics Pub Date: 2005-08-08 DOI: 10.1039/B505890B
Abstract
A new approach to numerically solve a reaction-diffusion system is given, specifically developed for complex systems including many reacting/diffusing species with broad ranges of rate constants and diffusion coefficients, as well as complicated geometry of reacting interfaces. The approach combines a Lattice Boltzmann (LB) method with a splitting time technique. In the present work, the proposed approach is tested by focusing on the typical reaction process between a metal ion M and a
![Graphical abstract: LBGK method coupled to time splitting technique for solving reaction-diffusion processes in complex systems](http://scimg.chem960.com/usr/1/B505890B.jpg)
Recommended Literature
- [1] Effect of Cu/In ratio and shell thickness on the photo-stability of CuInS2/ZnS nanocrystals†
- [2] A further criticism of activated adsorption
- [3] Ultrafine Co3O4 nanolayer-shelled CoWP nanowire array: a bifunctional electrocatalyst for overall water splitting†
- [4] Development and validation of an instrument to measure undergraduate chemistry students’ critical thinking skills†
- [5] Exploiting the dynamic properties of Pt on ceria for low-temperature CO oxidation†
- [6] Exploring the hydrogen bond kinetics of methanol–water solutions using Raman scattering†
- [7] Horseradish peroxidase-catalyzed hydrogelation consuming enzyme-produced hydrogen peroxide in the presence of reducing sugars†
- [8] Selective monooxygenation of diphosphenes with molecular oxygen†
- [9] Back cover
- [10] Photo-driven nanoactuators based on carbon nanocoils and vanadium dioxide bimorphs†
![Physical Chemistry Chemical Physics](https://scimg.chem960.com/usr/1/CP024006.jpg)
Journal Name:Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 146514-31-0
-
CAS no.: 157730-74-0